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Compound of Interest

Compound Name: Methallyl iodide

CAS No.: 3756-30-7

Cat. No.: B3051984 Get Quote

Topic: Troubleshooting Discoloration (Brown/Purple) in Methallyl Iodide Ticket ID: CHEM-

SUP-3756 Status: Resolved / Guide Available Audience: Synthetic Chemists, Process

Development Scientists

Executive Summary: The "Purple Plague"
Issue: You have retrieved a bottle of Methallyl Iodide (3-iodo-2-methylprop-1-ene) from

storage, and the liquid has turned from colorless/pale yellow to a deep brown or purple.

Diagnosis: The compound has undergone homolytic cleavage of the Carbon-Iodine (C-I) bond,

releasing iodine radicals (

) that dimerize into molecular iodine (

).

Purple Color: Indicates

in the vapor phase or in non-polar solvents.

Brown/Red Color: Indicates

dissolved in the liquid alkyl iodide itself (acting as a polar solvent due to its dipole moment)
or formation of polyiodides (
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).

Verdict: The reagent is compromised but salvageable. Do not use "as is" for sensitive

organometallic chemistry (e.g., Grignard, Barbier) or precise stoichiometric couplings.

Diagnostic: The Mechanism of Decomposition
Methallyl iodide possesses a weak C-I bond (bond dissociation energy

50-55 kcal/mol), which is significantly weaker than C-Br or C-Cl bonds. Exposure to photons (

) or heat (

) excites an electron from the non-bonding orbital of the iodine to an antibonding

orbital, causing the bond to break.
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Figure 1: The homolytic cleavage pathway leading to iodine accumulation.

Impact Assessment: Why Purification is Mandatory
Using degraded methallyl iodide without purification introduces three specific risks to your

workflow:
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Risk Factor Chemical Consequence

Stoichiometric Drift

The molecular weight of the liquid has

effectively changed. You are weighing a mixture

of reagent +

, leading to under-loading of the electrophile.

Oxidative Side Reactions

Free

is a mild oxidant. It can oxidize sensitive

nucleophiles (e.g., thiols, phosphines) or quench

organometallic species (e.g.,

).

Lewis Acid Catalysis
acts as a weak Lewis acid, potentially catalyzing

unwanted polymerization of the methallyl group

(which contains a reactive alkene).

Troubleshooting & Remediation: Purification
Protocol
Objective: Remove molecular iodine and stabilize the reagent. Safety Warning: Methallyl
iodide is a lachrymator and alkylating agent. Perform all operations in a fume hood.

Step-by-Step Workflow
Dissolution (Optional): If the volume is small (<5 mL), dilute the reagent in 5 volumes of

diethyl ether or pentane. This aids in phase separation. If purifying >10 mL, you can wash

the neat liquid (density ~1.69 g/mL) directly, as it is denser than water.

The Thiosulfate Wash: Wash the organic layer with 10% Sodium Thiosulfate (

) solution.

Chemistry:

Visual Cue: Shake until the organic layer turns from brown/purple to colorless/pale yellow.
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Neutralization & Drying:

Wash with saturated Sodium Bicarbonate (

) to remove trace acidity (

).

Wash with Brine (

).

Dry over Anhydrous Magnesium Sulfate (

) or Calcium Chloride (

).

Vacuum Distillation:

Decant into a distillation flask containing Copper Turnings.

Distill under reduced pressure (vacuum).

Critical:Do not distill to dryness. Leave a small residue to prevent potential

peroxide/polymer explosion hazards.
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Figure 2: Purification workflow to restore reagent quality.

Prevention: Storage & Stabilization
To prevent recurrence, adhere to the "Three C's" of Alkyl Iodide storage:

Copper: Always store the purified liquid over activated Copper wire or turnings.
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Mechanism:[1][2] Copper acts as a sacrificial scavenger. If any radical decomposition

occurs, the copper reacts with the iodine to form Copper(I) Iodide (

), which precipitates as a white/tan solid, keeping the liquid colorless.

Cold: Store at 2–8°C (Refrigerator). Heat is the primary driver of homolysis.

Covered (Dark): Wrap the bottle in aluminum foil or use amber glass to block UV light.

Technical Data: Methallyl Iodide[3][4]
Property Value Notes

Chemical Name 3-iodo-2-methylprop-1-ene
Distinct from Methyl Iodide

(MeI)

CAS Number 3756-30-7

Molecular Formula

Molecular Weight 182.00 g/mol

Density 1.693 g/mL At 20°C (Denser than water)

Boiling Point ~109-110°C At 760 mmHg (Atmospheric)

Flash Point 35.8°C (96.5°F) Flammable Liquid

Solubility Immiscible with water Soluble in Ether, DCM, EtOAc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Methallyl Iodide Stability &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051984#why-does-methallyl-iodide-turn-brown-
purple]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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